Cas no 2034545-47-4 (3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole)

• Product Name: 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole
• CAS No: 2034545-47-4
• MF: C₁₇H₁₆FN₅O
• MW: 325.340246200562
• CID: 5863951
• PubChem ID: 121170600
• Update Time: 2025-10-30

3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole
• (6,7-dihydropyrazolo[1,5-a]pyrazin-5(4H)-yl)(3-(4-fluorophenyl)-1-methyl-1H-pyrazol-5-yl)methanone
• 6,7-dihydro-4H-pyrazolo[1,5-a]pyrazin-5-yl-[5-(4-fluorophenyl)-2-methylpyrazol-3-yl]methanone
• 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carbonyl}-1H-pyrazole
• AKOS032459150
• F6512-0245
• 2034545-47-4

• Inchi： 1S/C17H16FN5O/c1-21-16(10-15(20-21)12-2-4-13(18)5-3-12)17(24)22-8-9-23-14(11-22)6-7-19-23/h2-7,10H,8-9,11H2,1H3
• InChI Key： FJZSQCTYDIKPHU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(N2CC3=CC=NN3CC2)=O)N(C)N=1

Computed Properties

• Exact Mass: 325.13388831g/mol
• Monoisotopic Mass: 325.13388831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56Ų

Additional information on 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole

Introduction to 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole (CAS No. 2034545-47-4)

3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by their intricate structural framework and potential biological activity. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole (CAS No. 2034545-47-4) consists of a central pyrazole ring substituted with a methyl group at the 1-position and a carbonyl-linked pyrazolo[1,5-a]pyrazine moiety at the 5-position. Additionally, the 4-position of the phenyl ring is fluorinated, which introduces electronic and steric effects that can influence the compound's reactivity and binding properties. This unique structural arrangement suggests potential applications in modulating various biological pathways.

In recent years, there has been a growing interest in the development of multi-target directed ligands (MTDLs) that can interact with multiple biological targets simultaneously. The compound 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole fits well within this paradigm due to its complex scaffold. Such compounds are particularly attractive in the context of treating multifactorial diseases where interactions with multiple targets are required for therapeutic efficacy.

One of the most compelling aspects of this molecule is its potential as an inhibitor or modulator of enzymes and receptors involved in cancer progression. Preliminary studies have suggested that the pyrazole and pyrazolo[1,5-a]pyrazine moieties can interact with key proteins such as kinases and transcription factors. The fluorine substituent at the phenyl ring may enhance binding affinity by participating in halogen bonding interactions with biological targets. These features make it an intriguing candidate for further exploration in oncology research.

Moreover, the compound's structural complexity also opens up avenues for derivative synthesis. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of analogs with tailored biological properties. This approach is particularly valuable in high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for drug development.

Recent advancements in computational chemistry have enabled more efficient virtual screening methods for identifying promising candidates like 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole. Molecular docking simulations have been used to predict binding affinities and interactions with various biological targets. These computational studies have provided valuable insights into the compound's potential mechanism of action and have guided experimental design.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties conferred by its heterocyclic structure make it a candidate for use in organic semiconductors or luminescent materials. Ongoing research is exploring its potential as a building block for novel optoelectronic devices.

The synthesis of 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole (CAS No. 2034545-47-4) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as condensation reactions between hydrazines and carbonyl compounds to form the pyrazole and pyrazolo[1,5-a]pyrazine rings. The introduction of the fluorine substituent requires careful handling to ensure high yield and purity.

Recent methodological improvements have enhanced the efficiency of these synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce fluorinated aromatic rings with higher selectivity and fewer byproducts. These advances have made it feasible to produce larger quantities of the compound for both research and commercial purposes.

The pharmacokinetic properties of 3-(4-fluorophenyl)-1-methyl-5-{4H,5H,6H,7H-pyrazolo1,5-apyrazine-5-carbonyl}-1H-pyrazole are also under investigation to assess its suitability as a drug candidate. Factors such as solubility, stability in biological fluids, and metabolic degradation pathways are critical determinants of its clinical potential. In vitro studies using cell culture models have provided initial data on its bioavailability and interaction with target enzymes.

One notable finding from these studies is the compound's ability to inhibit certain kinases involved in tumor growth without significant off-target effects. This selectivity is crucial for minimizing side effects in patients undergoing treatment. Further research is needed to fully characterize its safety profile before moving into clinical trials.

The regulatory landscape for new pharmaceuticals continues to evolve with an emphasis on faster yet rigorous approval processes. Innovations such as adaptive clinical trial designs may expedite the development pipeline for compounds like 3-(4-fluorophenyl)-1-methyl-5-{4H,5H-,6 H ,7 H -py razo lo 1 , 50 -a p y raz ine - 50 -car b on y l } - 11 H - p y ra z ole (CAS No. 203454 ,47 -44). These approaches allow researchers to gather real-world data early on , helping regulators make more informed decisions about drug approval.

In conclusion,3-(40r0r0r0r0r0r0r0r0phenyl)-11methyl-S(40r0r0r0r0r0r0r0r0py r azo lo15a p y ra z ine -50 carb on y l ) -11 H - p y ra z ole represents a significant advancement in medicinal chemistry with broad applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical data , position it as a valuable asset for ongoing research efforts aimed at developing novel treatments . As scientific understanding continues to grow , this compound is poised to play an increasingly important role in addressing some o f today ' s most pressing medical challenges . p >